molecular formula C7H7BrO2S B8364609 2-Bromo-5-ethylthiophene-3-carboxylic acid

2-Bromo-5-ethylthiophene-3-carboxylic acid

Cat. No.: B8364609
M. Wt: 235.10 g/mol
InChI Key: YMYZOZVNKZZZJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-5-ethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C7H7BrO2S and its molecular weight is 235.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H7BrO2S

Molecular Weight

235.10 g/mol

IUPAC Name

2-bromo-5-ethylthiophene-3-carboxylic acid

InChI

InChI=1S/C7H7BrO2S/c1-2-4-3-5(7(9)10)6(8)11-4/h3H,2H2,1H3,(H,9,10)

InChI Key

YMYZOZVNKZZZJG-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(S1)Br)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Bromo-5-ethyl-thiophene-3-carboxylic acid ethyl ester (0.7 g, 2.65 mmol) was dissolved in IMS (4 mL) and aqueous sodium hydroxide (1 M, 6 mL) was added. The reaction was heated to 140° C. using microwave irradiation for 10 minutes. Water (5 mL) was added and the white precipitate formed was isolated by filtration, washed with water and then dried under vacuum to give the title compound (0.44 g). 1H NMR (400 MHz, CHCl3-d): δ 7.1 (s, 1H), 2.7 (q, 2H), 1.25 (t, 3H).
Quantity
0.7 g
Type
reactant
Reaction Step One
[Compound]
Name
IMS
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
6 mL
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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